Cas no 1175278-13-3 (7-Bromo-2-iodobenzo[d]thiazole)

• Product Name: 7-Bromo-2-iodobenzo[d]thiazole
• CAS No: 1175278-13-3
• MF: C₇H₃BrINS
• MW: 339.978891611099
• CID: 4820495
• Update Time: 2025-07-01

7-Bromo-2-iodobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-iodobenzo[d]thiazole
• 7-bromo-2-iodo-1,3-benzothiazole
• Benzothiazole, 7-bromo-2-iodo-
• 7-Bromo-2-iodobenzo[d]thiazole

• Inchi： 1S/C7H3BrINS/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H
• InChI Key： MDYKLCNDCHFYQP-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC=C(C=2S1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1

Additional information on 7-Bromo-2-iodobenzo[d]thiazole

7-Bromo-2-iodobenzo[d]thiazole (CAS No. 1175278-13-3): A Comprehensive Overview

7-Bromo-2-iodobenzo[d]thiazole, identified by the CAS registry number 1175278-13-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzo[d]thiazoles, which are known for their unique electronic properties and versatile applications. The presence of bromine and iodine substituents at the 7 and 2 positions, respectively, imparts distinctive chemical reactivity and physical characteristics to this molecule.

The benzo[d]thiazole framework is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, which contribute to their stability and reactivity. In the case of 7-Bromo-2-iodobenzo[d]thiazole, the substitution pattern plays a crucial role in determining its electronic properties. Bromine, being an electron-withdrawing group, enhances the electrophilic character of the aromatic system, while iodine, as a larger halogen, introduces steric effects and modulates the electronic environment further.

Recent studies have highlighted the potential of benzo[d]thiazole derivatives in various applications. For instance, researchers have explored their use as building blocks for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The unique electronic properties of 7-Bromo-2-iodobenzo[d]thiazole make it an attractive candidate for such applications due to its ability to facilitate charge transport and emit light at specific wavelengths.

In addition to its electronic properties, 7-Bromo-2-iodobenzo[d]thiazole has shown promise in medicinal chemistry. The compound's ability to interact with biological systems has been investigated in several studies. For example, researchers have reported its potential as a lead compound for developing anti-inflammatory agents and anticancer drugs. The bromine and iodine substituents are believed to play a key role in modulating the compound's bioactivity by influencing its solubility, permeability, and binding affinity to target proteins.

The synthesis of 7-Bromo-2-iodobenzo[d]thiazole typically involves multi-step organic reactions. One common approach is the condensation of an appropriate thioamide with an aldehyde or ketone derivative under acidic conditions. Subsequent halogenation steps are then employed to introduce bromine and iodine substituents at specific positions on the aromatic ring. The reaction conditions are carefully optimized to ensure high yields and selectivity.

The physical properties of CAS No. 1175278-13-3 include a melting point of approximately 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and DMF is moderate, making it suitable for various solution-based applications. The compound is also stable under ambient conditions but may degrade upon prolonged exposure to light or strong oxidizing agents.

In terms of spectroscopic characterization, 7-Bromo-2-iodobenzo[d]thiazole exhibits distinct absorption bands in the ultraviolet-visible (UV-vis) spectrum due to its conjugated π-system. The presence of halogen substituents further modifies the absorption profile, making it useful for sensing applications or as a chromophore in optoelectronic devices.

The environmental impact of CAS No. 1175278-13-3 has also been studied to assess its potential risks. Initial findings suggest that it is not inherently hazardous under normal handling conditions but should be managed with appropriate safety precautions due to its chemical reactivity.

In conclusion, 7-Bromo-2-iodobenzo[d]thiazole (CAS No. 1175278-13-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure, electronic properties, and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.